Cas no 61321-06-0 (2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide)

2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide structure
61321-06-0 structure
Product name:2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide
CAS No:61321-06-0
MF:C18H28BrNO
MW:354.325024604797
CID:484218
PubChem ID:71396952

2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide
    • 2-butyl-5-(3-methoxyphenyl)-2-azabicyclo[3.2.1]octane,hydrobromide
    • DTXSID90818474
    • CHEMBL3244779
    • 61321-06-0
    • 2-Butyl-5-(3-methoxyphenyl)-2-azabicyclo[3.2.1]octane--hydrogen bromide (1/1)
    • Inchi: InChI=1S/C18H27NO.BrH/c1-3-4-11-19-12-10-18(9-8-16(19)14-18)15-6-5-7-17(13-15)20-2;/h5-7,13,16H,3-4,8-12,14H2,1-2H3;1H
    • InChI Key: YMLZRVWWYBSUDL-UHFFFAOYSA-N
    • SMILES: CCCCN1CCC2(CCC1C2)C3=CC(=CC=C3)OC.Br

Computed Properties

  • Exact Mass: 353.13554
  • Monoisotopic Mass: 353.13543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 319
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47

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